Cas no 68097-75-6 (Phenol, 2-methyl-4-(1-piperidinylmethyl)-)

• Product Name: Phenol, 2-methyl-4-(1-piperidinylmethyl)-
• CAS No: 68097-75-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 387622
• PubChem ID: 12446275
• Update Time: 2025-04-19

Phenol, 2-methyl-4-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-4-(1-piperidinylmethyl)-
• 2-methyl-4-(piperidin-1-ylmethyl)phenol
• SCHEMBL4146260
• JBHJMOQKNKXNRR-UHFFFAOYSA-N
• 2-methyl-4-((piperidin-1-yl)methyl)phenol
• 68097-75-6
• DTXSID10498636
• 2-Methyl-4-[(piperidin-1-yl)methyl]phenol

• Inchi： 1S/C13H19NO/c1-11-9-12(5-6-13(11)15)10-14-7-3-2-4-8-14/h5-6,9,15H,2-4,7-8,10H2,1H3
• InChI Key： JBHJMOQKNKXNRR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)CN1CCCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų